Cas no 103317-59-5 (2,6-Dichloro-a-(4-chlorophenyl)-4-nitrobenzeneacetonitrile)

• Product Name: 2,6-Dichloro-a-(4-chlorophenyl)-4-nitrobenzeneacetonitrile
• CAS No: 103317-59-5
• MF: C₁₄H₇Cl₃N₂O₂
• MW: 341.576580286026
• CID: 1064680
• PubChem ID: 15052915
• Update Time: 2025-05-19

2,6-Dichloro-a-(4-chlorophenyl)-4-nitrobenzeneacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2,?6-?Dichloro-?α-?(4-?chlorophenyl)?-?4-?nitrobenzeneacetonitrile
• 2,​6-​Dichloro-​α-​(4-​chlorophenyl)​-​4-​nitrobenzeneacetonitrile
• 2,6-Dichloro-α-(4-chlorophenyl)-4-nitrobenzeneacetonitrile
• 2,6-Dichloro-alpha-(4-chlorophenyl)-4-nitrobenzeneacetonitrile
• 2,?6-?Dichloro-?Alpha-?(4-?chlorophenyl)?-?4-?nitrobenzeneacetonitrile
• DB-239570
• NATNDCQGSFJGBK-UHFFFAOYSA-N
• 2-(4-chlorophenyl)-2-(2,6-dichloro-4-nitrophenyl)acetonitrile
• SCHEMBL8147067
• 103317-59-5
• 2,6-Dichloro-a-(4-chlorophenyl)-4-nitrobenzeneacetonitrile

• Inchi： 1S/C14H7Cl3N2O2/c15-9-3-1-8(2-4-9)11(7-18)14-12(16)5-10(19(20)21)6-13(14)17/h1-6,11H
• InChI Key： NATNDCQGSFJGBK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C(C#N)C1C=CC(=CC=1)Cl)Cl)[N+](=O)[O-]

Computed Properties

• Exact Mass: 339.957311g/mol
• Monoisotopic Mass: 339.957311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Density: 1.503±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (4.1E-4 g/L) (25 ºC),

Additional information on 2,6-Dichloro-a-(4-chlorophenyl)-4-nitrobenzeneacetonitrile

Professional Introduction to Compound with CAS No. 103317-59-5 and Product Name: 2,6-Dichloro-α-(4-chlorophenyl)-4-nitrobenzeneacetonitrile

Compound with the CAS number 103317-59-5, identified by the product name 2,6-Dichloro-α-(4-chlorophenyl)-4-nitrobenzeneacetonitrile, represents a significant molecule in the realm of pharmaceutical and agrochemical research. This compound belongs to a class of aromatic nitro compounds that have garnered considerable attention due to their versatile applications in medicinal chemistry. The structural framework of this molecule, characterized by the presence of multiple halogen atoms and a nitro group, positions it as a valuable intermediate in the synthesis of various biologically active substances.

The 2,6-Dichloro-α-(4-chlorophenyl)-4-nitrobenzeneacetonitrile structure exhibits a high degree of functional diversity, which is attributed to its chlorinated aromatic ring system and the electron-withdrawing nature of the nitro group. This configuration not only enhances its reactivity but also makes it a promising candidate for further derivatization. In recent years, there has been a growing interest in exploring such compounds for their potential roles in drug discovery and development. The presence of chlorine atoms at specific positions on the benzene ring increases its susceptibility to nucleophilic substitution reactions, making it an ideal precursor for constructing more complex molecular architectures.

Recent advancements in synthetic methodologies have enabled researchers to efficiently modify this compound to produce novel derivatives with enhanced pharmacological properties. For instance, the introduction of amine or alcohol functionalities at strategic positions within the molecule can lead to the development of new therapeutic agents targeting various diseases. The 2,6-Dichloro-α-(4-chlorophenyl)-4-nitrobenzeneacetonitrile scaffold has been utilized in the synthesis of several pharmacologically active compounds, including those with anti-inflammatory, anticancer, and antimicrobial effects.

In the context of modern drug design, this compound serves as a critical building block due to its ability to undergo multiple chemical transformations while maintaining structural integrity. The nitro group not only participates in redox reactions but also influences the electronic properties of the aromatic system, thereby affecting its interactions with biological targets. Researchers have leveraged these characteristics to develop innovative strategies for creating molecules with improved binding affinities and selectivity.

The agrochemical industry has also recognized the potential of this compound as a precursor for developing novel pesticides and herbicides. The halogenated aromatic structures present in 2,6-Dichloro-α-(4-chlorophenyl)-4-nitrobenzeneacetonitrile contribute to its efficacy against a broad spectrum of pests by interfering with essential biological processes. Furthermore, its stability under various environmental conditions makes it suitable for formulation into environmentally friendly agrochemical products.

From an academic perspective, the study of 2,6-Dichloro-α-(4-chlorophenyl)-4-nitrobenzeneacetonitrile has provided valuable insights into the mechanisms governing reactivity and selectivity in organic synthesis. Researchers have employed computational methods and experimental techniques to elucidate how structural modifications influence molecular behavior. These studies not only enhance our understanding of fundamental chemical principles but also guide the rational design of new synthetic routes.

The pharmaceutical industry continues to explore new applications for this compound, driven by its versatility and adaptability in molecular construction. Collaborative efforts between academia and industry have led to innovative approaches for optimizing synthetic pathways and improving yields. As a result, 2,6-Dichloro-α-(4-chlorophenyl)-4-nitrobenzeneacetonitrile has become an indispensable tool in the arsenal of medicinal chemists seeking to develop next-generation therapeutics.

Looking ahead, emerging trends in drug discovery suggest that compounds like 103317-59-5 will play an increasingly pivotal role in addressing unmet medical needs. Advances in biocatalysis and green chemistry are expected to further enhance the sustainability of synthetic processes involving these molecules. Additionally, interdisciplinary collaborations involving chemists, biologists, and computer scientists will drive innovation by integrating diverse expertise into drug development pipelines.

In summary, 2,6-Dichloro-α-(4-chlorophenyl)-4-nitrobenzeneacetonitrile represents a cornerstone in modern chemical research with far-reaching implications for pharmaceuticals and agrochemicals. Its unique structural features make it a highly adaptable intermediate capable of undergoing diverse transformations into biologically active compounds. As scientific understanding continues to evolve, this compound will undoubtedly remain at the forefront of innovation across multiple disciplines.